Cas no 90138-06-0 (1,1,2,2-Octanetetracarbonitrile, 4-oxo-)

• Product name: 1,1,2,2-Octanetetracarbonitrile, 4-oxo-
• CAS No: 90138-06-0
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 793520
• PubChem ID: 13214271

1,1,2,2-Octanetetracarbonitrile, 4-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Octanetetracarbonitrile, 4-oxo-
• 4-oxooctane-1,1,2,2-tetracarbonitrile
• 90138-06-0
• 1-(2-OXOHEXYL)ETHANE-1,1,2,2-TETRACARBONITRILE
• InChI=1/C12H12N4O/c1-2-3-4-11(17)5-12(8-15,9-16)10(6-13)7-14/h10H,2-5H2,1H3
• DTXSID60528674
• URRUFMZKVMFQFF-UHFFFAOYSA-

• Inchi： InChI=1S/C12H12N4O/c1-2-3-4-11(17)5-12(8-15,9-16)10(6-13)7-14/h10H,2-5H2,1H3
• InChI Key： URRUFMZKVMFQFF-UHFFFAOYSA-N
• SMILES： CCCCC(=O)CC(C#N)(C#N)C(C#N)C#N

Computed Properties

• Exact Mass: 228.10111102g/mol
• Monoisotopic Mass: 228.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 0.4